Cas no 921213-29-8 (Benzamide, 4-chloro-2,5-difluoro-N-methyl-)

• Product Name: Benzamide, 4-chloro-2,5-difluoro-N-methyl-
• CAS No: 921213-29-8
• MF: C₈H₆ClF₂NO
• MW: 205.589148044586
• CID: 745147
• PubChem ID: 16041024
• Update Time: 2025-11-02

Benzamide, 4-chloro-2,5-difluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-chloro-2,5-difluoro-N-methyl-
• 4-chloro-2,5-difluoro-N-methylbenzamide
• DTXSID20581361
• SCHEMBL5284858
• SB78306
• PCZUBIUXDYLJCN-UHFFFAOYSA-N
• 921213-29-8
• AKOS017560568
• N-methyl 2,5-difluoro-4-chloro-benzamide
• N-methyl-2,5-difluoro-4-chloro-benzamide

• MDL： MFCD12974855
• Inchi： 1S/C8H6ClF2NO/c1-12-8(13)4-2-7(11)5(9)3-6(4)10/h2-3H,1H3,(H,12,13)
• InChI Key： PCZUBIUXDYLJCN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(NC)=O)C=C1F)F

Computed Properties

• Exact Mass: 205.0105978g/mol
• Monoisotopic Mass: 205.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzamide, 4-chloro-2,5-difluoro-N-methyl-

Benzamide, 4-chloro-2,5-difluoro-N-methyl- (CAS No. 921213-29-8): A Comprehensive Overview in Modern Chemical Biology

Benzamide, 4-chloro-2,5-difluoro-N-methyl-, identified by its CAS number 921213-29-8, is a fluorinated benzamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various biological and medicinal applications.

The molecular structure of Benzamide, 4-chloro-2,5-difluoro-N-methyl- consists of a benzene ring substituted with a chloro group at the 4-position, two fluorine atoms at the 2- and 5-positions, and an N-methyl group attached to the amide functional group. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The presence of fluorine atoms in Benzamide, 4-chloro-2,5-difluoro-N-methyl- contributes to these advantages, making it an attractive scaffold for drug development. Studies have shown that fluorine substitution can significantly modulate the bioactivity of molecules, often leading to more potent and selective pharmacological agents.

One of the most compelling aspects of Benzamide, 4-chloro-2,5-difluoro-N-methyl- is its potential as an intermediate in the synthesis of novel therapeutic compounds. Researchers have leveraged its structural framework to develop inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer and inflammatory diseases.

The fluorinated benzamide core has also been explored as a component in the design of antimicrobial agents. The unique electronic properties induced by the fluorine atoms can disrupt bacterial cell membranes and interfere with essential metabolic processes. This has led to investigations into Benzamide, 4-chloro-2,5-difluoro-N-methyl- as a potential lead compound for developing novel antibiotics to combat drug-resistant pathogens.

Furthermore, the N-methyl group in the molecule provides a handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has enabled the synthesis of a diverse array of analogs with varying biological activities. Such structural diversity is crucial for optimizing drug candidates and identifying lead compounds with high efficacy and low toxicity.

The synthesis of Benzamide, 4-chloro-2,5-difluoro-N-methyl- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have played pivotal roles in constructing the desired molecular framework efficiently.

Evaluation of the pharmacological properties of Benzamide, 4-chloro-2,5-difluoro-N-methyl- has revealed intriguing findings that warrant further investigation. In vitro assays have demonstrated its ability to modulate certain biological pathways by interacting with specific targets. These interactions often lead to altered cellular responses that could be exploited for therapeutic benefit. However, detailed mechanistic studies are necessary to fully understand how this compound exerts its effects at the molecular level.

The potential therapeutic applications of this compound are broad-ranging. Beyond its role as an intermediate in drug synthesis, it may also serve as a standalone therapeutic agent or be combined with other molecules to enhance efficacy. The versatility of its structure allows for multiple points of modification without compromising its core bioactivity.

In conclusion, Benzamide, 4-chloro-2,5-difluoro-N-methyl- (CAS No. 921213-29-8) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued research into this compound will likely uncover even more exciting possibilities for its application in medicine and beyond.